2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide, also known as DPTAQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinoline-based compounds and has been studied extensively for its pharmacological properties.
Mechanism of Action
The mechanism of action of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide is not fully understood. However, studies have suggested that the compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide has been shown to exhibit various biochemical and physiological effects. It has been found to induce apoptosis, inhibit cell proliferation, and reduce the expression of various pro-inflammatory cytokines. The compound has also been found to possess antioxidant properties, which make it a potential candidate for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide is its potent anticancer activity against various cancer cell lines. The compound has also been found to possess anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of inflammatory diseases. However, the limitations of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide include its poor solubility and bioavailability, which may limit its therapeutic efficacy.
Future Directions
Future research on 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide should focus on improving its solubility and bioavailability to enhance its therapeutic efficacy. Studies should also investigate the potential of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide as a combination therapy with other anticancer or anti-inflammatory agents. Additionally, studies should explore the potential of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide in animal models to evaluate its safety and efficacy in vivo.
Synthesis Methods
The synthesis of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide involves the reaction of 4,6-dimethyl-2-thiopyrimidine with 4-chloro-N-(quinolin-4-yl)acetamide in the presence of a base such as potassium carbonate. The reaction proceeds through the substitution of the chlorine atom with the thio-pyrimidine group, resulting in the formation of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide.
Scientific Research Applications
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and inflammation. The compound has been shown to exhibit potent anticancer activity against various cancer cell lines. It has also been found to possess anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-quinolin-4-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4OS/c1-11-9-12(2)20-17(19-11)23-10-16(22)21-15-7-8-18-14-6-4-3-5-13(14)15/h3-9H,10H2,1-2H3,(H,18,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIBBLZZAENGNDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC(=O)NC2=CC=NC3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
6.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24787703 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.